Cas no 2171348-38-0 (3-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopropanoic acid)
3-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopropanoic acid
- EN300-1489180
- 3-[(2S)-N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]propanoic acid
- 2171348-38-0
-
- Inchi: 1S/C26H32N2O5/c1-4-17(3)24(25(31)28(5-2)15-14-23(29)30)27-26(32)33-16-22-20-12-8-6-10-18(20)19-11-7-9-13-21(19)22/h6-13,17,22,24H,4-5,14-16H2,1-3H3,(H,27,32)(H,29,30)/t17?,24-/m0/s1
- InChI Key: CSEWBXSTTPOYEW-UCSBTNPJSA-N
- SMILES: O(C(N[C@H](C(N(CC)CCC(=O)O)=O)C(C)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 452.23112213g/mol
- Monoisotopic Mass: 452.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 11
- Complexity: 662
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 95.9Ų
3-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1489180-1.0g |
3-[(2S)-N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]propanoic acid |
2171348-38-0 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1489180-50mg |
3-[(2S)-N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]propanoic acid |
2171348-38-0 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1489180-100mg |
3-[(2S)-N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]propanoic acid |
2171348-38-0 | 100mg |
$2963.0 | 2023-09-28 | ||
| Enamine | EN300-1489180-250mg |
3-[(2S)-N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]propanoic acid |
2171348-38-0 | 250mg |
$3099.0 | 2023-09-28 | ||
| Enamine | EN300-1489180-500mg |
3-[(2S)-N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]propanoic acid |
2171348-38-0 | 500mg |
$3233.0 | 2023-09-28 | ||
| Enamine | EN300-1489180-1000mg |
3-[(2S)-N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]propanoic acid |
2171348-38-0 | 1000mg |
$3368.0 | 2023-09-28 | ||
| Enamine | EN300-1489180-2500mg |
3-[(2S)-N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]propanoic acid |
2171348-38-0 | 2500mg |
$6602.0 | 2023-09-28 | ||
| Enamine | EN300-1489180-5000mg |
3-[(2S)-N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]propanoic acid |
2171348-38-0 | 5000mg |
$9769.0 | 2023-09-28 | ||
| Enamine | EN300-1489180-10000mg |
3-[(2S)-N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]propanoic acid |
2171348-38-0 | 10000mg |
$14487.0 | 2023-09-28 |
3-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopropanoic acid Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 3-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopropanoic acid
Introduction to 3-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopropanoic Acid (CAS No. 2171348-38-0)
3-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopropanoic acid, identified by its CAS number 2171348-38-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its intricate structure, which includes a chiral center, an amide functional group, and a fluorenyl moiety. The presence of these structural elements not only makes it a subject of interest for synthetic chemists but also positions it as a potential candidate for drug development and therapeutic applications.
The molecular structure of 3-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopropanoic acid is composed of multiple functional groups that contribute to its unique chemical properties. The chiral center at the 2S position ensures stereochemical specificity, which is crucial for biological activity. The amide group introduces reactivity that can be exploited in further derivatization, while the fluorenyl methoxycarbonyl moiety enhances solubility and stability, making it more suitable for formulation in pharmaceutical products.
In recent years, there has been growing interest in the development of novel compounds that incorporate fluorene-based scaffolds due to their favorable photophysical properties and biological activity. The fluorenyl group in 3-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopropanoic acid not only contributes to the compound's stability but also opens up possibilities for applications in areas such as bioimaging and photodynamic therapy. These properties make it an attractive candidate for further investigation in both academic and industrial settings.
The synthesis of 3-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopropanoic acid represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful control of reaction conditions to ensure high yield and purity. The use of chiral auxiliaries or catalysts is essential to achieve the desired stereochemical outcome at the 2S position. This level of precision underscores the compound's complexity and highlights the expertise required to synthesize it effectively.
One of the most compelling aspects of 3-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopropanoic acid is its potential as a building block for more complex drug candidates. The presence of multiple functional groups provides numerous opportunities for chemical modification, allowing researchers to tailor the properties of the molecule to specific therapeutic needs. For instance, the amide group can be further functionalized to introduce additional pharmacophores or to enhance binding affinity to biological targets.
Recent studies have begun to explore the biological activity of 3-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopropanoic acid and its derivatives. Preliminary research suggests that this compound may exhibit inhibitory effects on certain enzymes or receptors involved in disease pathways. While more extensive studies are needed to fully elucidate its pharmacological profile, these initial findings are promising and warrant further investigation. The fluorenyl group, in particular, has been shown to enhance interaction with biological targets, potentially leading to improved drug efficacy.
The role of computational chemistry and molecular modeling has been instrumental in understanding the behavior of 3-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopropanoic acid at both the molecular and cellular levels. These tools allow researchers to predict how the compound will interact with biological systems, identify potential binding sites, and optimize its structure for better performance. By leveraging computational methods alongside experimental approaches, scientists can accelerate the drug discovery process and reduce the time required to bring new therapies to market.
The synthesis and characterization of 3-(2S)-N-ethyl-2-({(9H-fluoren-9-ylmethoxycarbonyl}amino)-3-methylpentanamidopropanoic acid (CAS No. 2171348-38) have laid the foundation for further exploration in medicinal chemistry. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing targeted therapies. The versatility of its structural framework offers a wealth of possibilities for future innovation, making it a cornerstone in the quest for novel pharmaceutical solutions.
2171348-38-0 (3-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)